Cas no 96315-80-9 (1-(4-Bromo-phenyl)-6,7-dimethoxy-1,2,3,4-tetrahydro-isoquinoline hydrochloride)

• Product Name: 1-(4-Bromo-phenyl)-6,7-dimethoxy-1,2,3,4-tetrahydro-isoquinoline hydrochloride
• CAS No: 96315-80-9
• MF: C₁₇H₁₉BrClNO₂
• MW: 384.695263147354
• CID: 1071070
• PubChem ID: 46735888
• Update Time: 2025-09-28

1-(4-Bromo-phenyl)-6,7-dimethoxy-1,2,3,4-tetrahydro-isoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-phenyl)-6,7-dimethoxy-1,2,3,4-tetrahydro-isoquinoline hydrochloride
• 96315-80-9
• 1-(4-bromophenyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride
• AKOS015843887
• 1-(4-bromophenyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• CS-0363625
• Isoquinoline, 1-(4-bromophenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-,hydrochloride

• MDL： MFCD08445697
• Inchi： 1S/C17H18BrNO2.ClH/c1-20-15-9-12-7-8-19-17(14(12)10-16(15)21-2)11-3-5-13(18)6-4-11;/h3-6,9-10,17,19H,7-8H2,1-2H3;1H
• InChI Key： CRHAQVZCNNXYRE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C2C=C(C(=CC=2CCN1)OC)OC.Cl

Computed Properties

• Exact Mass: 383.02877g/mol
• Monoisotopic Mass: 383.02877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines 1-phenyltetrahydroisoquinolines